Cas no 2649079-47-8 (tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate
• CAS No: 2649079-47-8
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 5815340
• PubChem ID: 165620951
• Update Time: 2025-05-24

tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2649079-47-8
• EN300-1900557
• tert-butyl N-[2-chloro-4-(isocyanatomethyl)phenyl]carbamate
• tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate

• Inchi： 1S/C13H15ClN2O3/c1-13(2,3)19-12(18)16-11-5-4-9(6-10(11)14)7-15-8-17/h4-6H,7H2,1-3H3,(H,16,18)
• InChI Key： WAZGRSNFLGUDEJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN=C=O)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.0771200g/mol
• Monoisotopic Mass: 282.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate

tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate, identified by the CAS number 2649079-47-8, is a significant molecule in the field of organic chemistry, particularly within the realm of carbamates and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate is characterized by a phenyl ring substituted with a chlorine atom at the 2-position and an isocyanatomethyl group at the 4-position. The tert-butyl group attached to the carbamate functional group adds steric bulk, which can influence the compound's reactivity and physical properties. This structure makes it a versatile building block for further chemical modifications, enabling its use in the synthesis of more complex molecules.

Recent studies have highlighted the importance of carbamates like tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate in drug discovery. The presence of the isocyanatomethyl group introduces potential for bioisosteric replacements, which can enhance pharmacokinetic properties such as solubility and bioavailability. Additionally, the chlorine substituent at the 2-position can modulate electronic effects, potentially influencing the compound's interaction with biological targets.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The tert-butyl group serves as a protecting group during intermediate steps, ensuring stability and facilitating subsequent transformations. Researchers have explored various synthetic pathways to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

The application of tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate extends beyond pharmaceuticals into materials science, where it has been investigated as a precursor for polyurethanes and other high-performance polymers. Its reactivity under specific conditions allows for controlled polymerization, leading to materials with tailored mechanical and thermal properties.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down such compounds into less harmful byproducts.

In conclusion, tert-butyl N-2-chloro-4-(isocyanatomethyl)phenylcarbamate stands as a pivotal molecule in modern organic chemistry. Its unique structure offers diverse opportunities for application across multiple disciplines, while ongoing research continues to uncover new insights into its properties and potential uses.